Cas no 50262-49-2 (Butanoic acid,4-formylphenyl ester)

Butanoic acid,4-formylphenyl ester structure

50262-49-2 structure

Product Name:Butanoic acid,4-formylphenyl ester

CAS No:50262-49-2

Molecular Formula:C₁₁H₁₂O₃

Molecular Weight:192.21118

MDL:MFCD00021058

CID:371620

PubChem ID:123520

Butanoic acid,4-formylphenyl ester Properties

Names and Identifiers

- Butanoic acid,4-formylphenyl ester
- (4-formylphenyl) butanoate
- P-BUTYRYLOXYBENZALDEHYDE
- P-FORMYLPHENYL BUTYRATE ---INTERMEDIATE FOR LIQUID CRYSTALS---
- 4-butyroxybenzaldehyde
- 4-Butyryloxybenzaldehyde
- 4-ethylacetoxy benzaldehyde
- 4-formylphenyl butanoate
- 4-Formylphenyl butyrate
- P-ButyrYl-Oxybenzaldehyde
- MFCD00021058
- 50262-49-2
- DTXSID5068528
- DAFTVVBQFUITOL-UHFFFAOYSA-N
- AKOS006242758
- FT-0639892
- A828036
- p-Formylphenyl Butyrate
- Butanoic acid, 4-formylphenyl ester
- SCHEMBL1665645
- 4-Formylphenyl butyrate #
- +Expand
- MDL： MFCD00021058
- InChIKey： DAFTVVBQFUITOL-UHFFFAOYSA-N
- Inchi： InChI=1S/C11H12O3/c1-2-3-11(13)14-10-6-4-9(8-12)5-7-10/h4-8H,2-3H2,1H3
- SMILES： CCCC(=O)OC1=CC=C(C=C1)C=O

Computed Properties

Exact Mass: 192.07900
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Rotatable Bond Count: 5
Monoisotopic Mass: 192.078644
Heavy Atom Count: 14
Complexity: 193
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2
Topological Polar Surface Area: 43.4

Experimental Properties

LogP: 2.20460
PSA: 43.37000
Refractive Index: 1.536
Boiling Point: 304.5°C at 760 mmHg
Flash Point: 132.8°C
Density: 1.119

Butanoic acid,4-formylphenyl ester Price

Enterprise	No.	Product Name	Cas No.	Specification	Price	Update Time
1PlusChem	1P00D8Z3-10g	P-BUTYRYLOXYBENZALDEHYDE	50262-49-2	10g	$127.00	2024-05-01
A2B Chem LLC	AG17359-10g	P-BUTYRYLOXYBENZALDEHYDE	50262-49-2	10g	$118.00	2024-04-19
abcr	AB357748-10 g	p-Butyryloxybenzaldehyde; .	50262-49-2	10 g	€158.20	2023-07-19

Butanoic acid,4-formylphenyl ester Related Literature

1. Cu1.5Mn1.5O4 spinel: a novel anode material for lithium-ion batteries†

Jingbin Quan,Lin Mei,Zheng Ma,Jichun Huang,Decheng Li RSC Adv., 2016,6, 55786-55791
2. Crystallographic dependence of internal bias in domain engineered Mn-doped relaxor-PbTiO3 single crystals

Shujun Zhang,Qiang Li,Qingfeng Yan,Yiling Zhang,Troy Ansell,Jun Luo,Thomas R. Shrout J. Mater. Chem. C, 2016,4, 4568-4576
3. Substrate-controlled switchable asymmetric annulations to access polyheterocyclic skeletons†

Pan Wang,Qin Ouyang,Wei Du Chem. Commun., 2016,52, 11104-11107
4. Chimeric GNA/DNA metal-mediated base pairs†

Kristof Seubert,Célia Fonseca Guerra,F. Matthias Bickelhaupt,Jens Müller Chem. Commun., 2011,47, 11041-11043
5. Photometric determination of cationic surfactants

Analyst, 1988,113, 1249-1251
6. Correction: Empowering mechanochemistry with multi-mechanophore polymer architectures

Brandon H. Bowser,Stephen L. Craig Polym. Chem., 2019,10, 6523-6523
7. Defining oxyanion reactivities in base-promoted glycosylations†‡

Martin Matwiejuk,Joachim Thiem Chem. Commun., 2011,47, 8379-8381
8. Front cover

Chem. Sci., 2017,8, 4139-4139
9. Synthesis of a layered zinc phosphate, [NH3(CH2)2NH2(CH2)3NH3][Zn2(PO4)(HPO4)2]·H2O, and its transformation to a extra-large pore three-dimensional zinc phosphate, [NH3(CH2)2NH2(CH2)3NH3][Zn3(PO4)(HPO4)3]

Chem. Commun., 2002, 780-781
10. New single-molecule magnet based on Mn12 oxocarboxylate clusters with mixed carboxylate ligands, [Mn12O12(CN-o-C6H4CO2)12(CH3CO2)4(H2O)4]·8CH2Cl2: Synthesis, crystal and electronic structure, magnetic properties†

L. A. Kushch,V. D. Sasnovskaya,A. I. Dmitriev,E. B. Yagubskii,O. V. Koplak,L. V. Zorina,D. W. Boukhvalov Dalton Trans., 2012,41, 13747-13754

50262-49-2 (Butanoic acid,4-formylphenyl ester) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:50262-49-2)Butanoic acid,4-formylphenyl ester

Purity:99%

Quantity:25g

Price($):162.0